Bromine chloride

• InChI: InChI=1S/BrCl/c1-2
• InChI Key: CODNYICXDISAEA-UHFFFAOYSA-N
• Canonical SMILES: ClBr
• Molecular Formula: BrCl
• DSSTOX Substance ID: DTXSID4035259
• Molecular Weight: 115.36 g/mol
• Physical Description: Bromine chloride appears as a reddish-yellow mobile liquid with an irritating odor. Toxic by ingestion or inhalation, and an irritant to skin, eyes and mucous membranes. Prolonged exposure of the containers to intense heat may result in their violent rupturing and rocketing. Used as an industrial disinfectant., Dark red liquid (<5 deg C); [HSDB] Dark liquid with harsh, penetrating odor; [CHEMINFO MSDS], GAS WITH PUNGENT ODOUR.
• Boiling Point: 5 °C (decomposes), 5 °C
• Solubility: Soluble in ethanol and carbon disulfide, Soluble in ether, Reacts with water, Soluble in water, Solubility in water, g/100ml at 25 °C: (good)
• Density: Density (at 25 °C): 2.32 g/ml
• Vapor Pressure: Vapor pressure, kPa at 25 °C: 2.368
• Color/Form: Dark red liquid (<5 °C), Reddish-yellow, mobile liquid
• CAS No.: 13863-41-7
• Melting Point: -66 °C

Description

Bromine chloride (BrCl) is an interhalogen compound composed of bromine (Br) and chlorine (Cl), with the chemical formula BrCl. It exists as a reddish-brown gas or liquid at room temperature and is highly reactive due to the electronegativity difference between the two halogens. BrCl is a potent oxidizing agent, making it valuable in industrial applications such as water treatment, disinfection, and organic synthesis . Its role in atmospheric chemistry, particularly in polar ozone depletion, has also been extensively studied, where BrCl serves as a precursor for chlorine radicals that catalytically destroy ozone .

Preparation Methods

Synthetic Routes and Reaction Conditions: Bromine chloride can be synthesized through the direct combination of bromine and chlorine gases. The reaction is typically carried out in a controlled environment to ensure the proper stoichiometric ratio and to prevent the formation of unwanted by-products. The reaction can be represented as:

$$\text{Br}_2 + \text{Cl}_2 \rightarrow 2 \text{BrCl}$$Br2​+Cl2​→2BrCl

Industrial Production Methods: In industrial settings, this compound is often produced by reacting bromine with chlorine in the presence of a catalyst. One innovative method involves generating a this compound solution from dibromodimethylhydantoin (DBDMH) and hydrochloric acid. This method is notable for its straightforward, safe, and clean performance, avoiding tedious reagent pre-cleaning and excessive vapor evolution .

Chemical Reactions Analysis

Hydrolysis and Aqueous Reactivity

BrCl hydrolyzes in water via:

$$\text{BrCl}+\text{H}_2\text{O}\rightleftharpoons \text{HOBr}+\text{HCl}\quad K_{\text{eq}}=1.15\times 10^{-4}\,\text{at 25 C}[11]$$

This reaction is rapid, with pseudo-first-order kinetics ($k_{\text{obs}}=1.2\times 10^{-3}\,\text{s}^{-1}$) in neutral conditions . In acidic solutions, BrCl reacts with Br⁻ to form Br₂, enhancing bromination pathways .

Halogen Exchange

BrCl participates in halogen exchange reactions:

$$\text{BrCl}+\text{Br}^-\rightleftharpoons \text{Br}_2+\text{Cl}^-\quad K_{\text{eq}}=1.9\times 10^2\,\text{at 25 C}[6]$$

This equilibrium facilitates bromine release in bromide-rich environments .

Oxidation of Oxyhalides

BrCl reacts with bromite (BrO₂⁻) and chlorite (ClO₂⁻):

• With BrO₂⁻ : Forms BrO₃⁻ and Br⁻ via intermediate BrOBrO .

• With ClO₂⁻ : Produces ClO₂ radicals ($k=5.2\times 10^6\,\text{M}^{-1}\text{s}^{-1}$) .

Environmental and Atmospheric Reactions

BrCl plays a critical role in polar ozone depletion:

• Photolysis : Splits into Br and Cl radicals under UV light, initiating catalytic ozone destruction .

• Snowpack Production : Forms via multiphase reactions (e.g., Cl₂ + Br⁻(aq)) in Arctic regions, with fluxes up to $2.2\times 10^8\,\text{molecules cm}^{-2}\text{s}^{-1}$ .

Reactivity with Organic Compounds

BrCl brominates organics through electrophilic substitution. Comparative reactivities of brominating agents (at 20°C) :

Brominating Agent	Second-Order Rate Constant ($k$, M⁻¹s⁻¹)	Reactivity Relative to HOBr
BrCl	$5.3\times 10^5$	$1.0\times 10^4$
Br₂	$1.9\times 10^5$	$3.6\times 10^3$
BrOCl	$1.1\times 10^3$	$2.1\times 10^1$
HOBr	$58\pm 15$	$1.0$

BrCl is ~10⁴ times more reactive than HOBr, making it a dominant brominating agent in chloraminated waters .

Decay Kinetics in Water

BrCl oxidants decay faster than chlorine in estuarine water, following three-phase kinetics :

• Initial rapid decay (seconds).

• First-order decay ($t_{1/2}\sim 10\,\text{min}$).

• Slow residual decay (hours).

Scientific Research Applications

Chemical Synthesis

Bromination Agent
Bromine chloride is widely recognized as an effective bromination agent. It facilitates the bromination of organic compounds, such as benzene and phenols, often in the presence of catalysts like iron or Friedel-Crafts catalysts. For instance, it has been reported that this compound can successfully brominate compounds like polystyrene when combined with chlorinated solvents and Lewis acid catalysts .

Polyinterhalide Formation
Recent research has focused on the stabilization of this compound in the form of polyinterhalides. This approach enhances the handling and safety of BrCl as a reagent. A novel in situ synthesis method allows for the generation of BrCl from elemental chlorine and bromine, leading to the formation of polyinterhalides such as [Cl(BrCl)2]−. These compounds have shown promise as efficient bromochlorinating agents, demonstrating over 99.99% equilibrium favoring the BrCl side under specific conditions .

Water Treatment

Disinfectant Properties
this compound has been evaluated as an alternative disinfectant to chlorine in water treatment processes. Studies indicate that at a concentration of 5 mg/L, this compound can achieve a 5-log reduction in poliovirus within 15 minutes, outperforming chlorine, which only achieves a 2-log reduction under similar conditions . This enhanced efficacy is particularly valuable in wastewater treatment, where BrCl maintains its effectiveness across a range of pH levels.

Environmental Applications

Atmospheric Chemistry
In atmospheric studies, this compound plays a critical role in understanding halogen cycles and their impact on ozone production and hydrocarbon oxidation. Recent findings suggest that reactive bromine species, including BrCl, may significantly influence atmospheric chemistry by altering the dynamics of ozone formation and mercury conversion processes .

Industrial Uses

Oil and Gas Industry
this compound is utilized in the oil and gas sector as part of clear brine fluids (CBFs). These fluids are essential for maintaining wellbore stability during drilling operations. The high density and thermal stability of CBFs make them ideal for various drilling environments .

Data Table: Summary of this compound Applications

Application Area	Description	Key Findings/Case Studies
Chemical Synthesis	Bromination of organic compounds	Effective in producing brominated products with high yields
Water Treatment	Disinfectant alternative to chlorine	Outperforms chlorine in virus inactivation at lower concentrations
Environmental Chemistry	Influences atmospheric halogen cycles	Alters ozone production dynamics significantly
Oil and Gas Industry	Used in clear brine fluids for drilling	Essential for wellbore stability during operations

Mechanism of Action

Bromine chloride exerts its effects primarily through its strong oxidizing properties. When it comes into contact with organic or inorganic substances, it can oxidize them by accepting electrons. This process often involves the formation of intermediate compounds, such as bromonium ions, which facilitate the transfer of electrons and the subsequent oxidation of the target molecules .

Comparison with Similar Compounds

Chemical Properties and Reactivity

BrCl shares similarities with other interhalogens (e.g., ICl, IBr, ClF₃) and halogen-based disinfectants (e.g., Cl₂, ClO₂, I₂). Key comparisons include:

Oxidizing Strength

• BrCl vs. However, Cl₂ is more widely used due to its lower cost and ease of handling .
• BrCl vs. ICl : Iodine chloride (ICl) is less volatile and more stable than BrCl but less reactive in aqueous systems. BrCl’s higher polarity enhances its solubility in polar solvents, facilitating its use in chemical synthesis .

Virucidal Efficiency

A comparative study of disinfectants revealed the following order of virucidal efficacy (from highest to lowest):

Compound	Virucidal Efficiency (Log Reduction)
Chlorine dioxide	4.5–5.0
Bromine chloride	4.0–4.5
Chlorine	3.5–4.0
Iodine	2.0–3.0

BrCl outperforms iodine and chlorine in some scenarios due to its ability to penetrate microbial cell walls more effectively .

Geochemical Behavior

Bromine and chlorine exhibit similar geochemical properties, as both are halogens with comparable ionic radii and charge. This allows Br⁻ to substitute for Cl⁻ in chloride minerals (e.g., halite) via isomorphism. During seawater evaporation, Br⁻ concentrates in residual brines, with late-crystallized chlorides (e.g., sylvite) containing higher Br⁻ concentrations than early-crystallized ones (e.g., halite) . BrCl’s formation in natural systems is rare, but its components (Br₂ and Cl₂) are often co-deposited in brine deposits, such as those in the Dead Sea .

Stability and Handling

BrCl is thermally unstable and decomposes into Br₂ and Cl₂ at elevated temperatures. Its reactivity necessitates careful storage in inert containers (e.g., glass-lined steel). In contrast, titanium alloys demonstrate exceptional resistance to moist BrCl and chlorine, making them ideal for industrial equipment .

Q & A

Basic Research Questions

Q. What laboratory methods are recommended for synthesizing bromine chloride (BrCl), and how is product purity validated?

BrCl is synthesized by mixing equimolar chlorine (Cl₂) and bromine (Br₂) in an inert solvent (e.g., carbon tetrachloride) under controlled conditions . Post-synthesis, purity is validated via UV-Vis spectroscopy by confirming the absorption spectrum (peak at ~400 nm) characteristic of BrCl . Gas-phase microwave spectroscopy can further verify bond length (2.136 Å) and molecular geometry .

Q. How can the polarity of BrCl be experimentally determined?

BrCl’s polarity is assessed through dipole moment measurements using microwave spectroscopy or computational methods (e.g., DFT calculations). The bond’s electronegativity difference (Cl: 3.0, Br: 2.8) suggests a dipole moment of ~0.57 D, confirming its polar nature .

Q. What safety protocols are critical when handling BrCl in laboratory settings?

BrCl is a strong oxidizer and reacts violently with metals (e.g., aluminum) and organic compounds. Key protocols include:

• Use of fume hoods and inert gas handling systems.
• Storage in cool, ventilated areas away from sunlight .
• Compatibility checks with reagents (e.g., avoid mixing with ammonia or hydrocarbons) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported thermodynamic data for BrCl (e.g., bond length discrepancies)?

Discrepancies in BrCl’s bond length (gas phase: 2.136 Å vs. solid state: 2.179 Å ) arise from intermolecular interactions in crystalline structures. Researchers should cross-validate using:

• Gas-phase microwave spectroscopy for isolated molecules.
• Single-crystal X-ray diffraction for solid-state analysis.
• Theoretical calculations (e.g., ab initio methods) to model environmental effects .

Q. What experimental design ensures accurate quantification of BrCl’s oxidizing capacity in mercury analysis?

BrCl oxidizes Hg⁰ to Hg²⁺ for quantification. Key steps include:

• Standard preparation : Calibrate with Hg(NO₃)₂ solutions.
• Reaction conditions : Use excess BrCl at pH < 2 to prevent bromide interference.
• Validation : Compare with cold-vapor atomic fluorescence spectroscopy (CV-AFS) .

Q. How does BrCl’s efficacy as a biocide compare to chlorine in water treatment systems?

BrCl outperforms chlorine in:

• Virus deactivation : 0.15 mg/L BrCl achieves >4-log reduction of poliovirus vs. 0.5 mg/L Cl₂ .
• pH tolerance : Effective across pH 6–10 due to HOBr formation, unlike Cl₂, which loses activity above pH 7.5 .
• Residual decay : BrCl oxidants dissipate faster, reducing environmental impact .

Q. What spectroscopic techniques are optimal for characterizing BrCl’s electronic transitions?

• UV-Vis spectroscopy : Identifies λmax at 400 nm for BrCl in CCl₄ .
• Rotational-vibrational spectroscopy : Resolves B³Π–X¹Σ⁺ transitions for bond energy calculations .
• Mass spectrometry : Confirms molecular ion peaks (m/z 115 for BrCl⁺) .

Q. Methodological Tables

Table 1: Thermodynamic Properties of BrCl

Property	Value	Method/Source
Bond length (gas phase)	2.136 Å	Microwave spectroscopy
Melting point	−66 °C	X-ray diffraction
ΔrH° (formation)	37 ± 1 kJ/mol	Gas-phase equilibrium
Dipole moment	0.57 D	Computational DFT

Table 2: Comparative Biocidal Efficacy

Parameter	BrCl	Cl₂
Effective dose (mg/L)	0.15	0.5
pH range	6–10	6–7.5
Residual half-life	15 min	60 min
Source